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Cat. No.: B1156389

Get Quote

Lipids, a diverse class of molecules including triglycerides, are fundamental to cellular

structure, energy storage, and signaling pathways.[1][2] The study of the entire lipid

complement of a cell or organism, known as lipidomics, provides profound insights into

metabolic processes and disease states.[2][3] Mass spectrometry (MS) coupled with liquid

chromatography (LC) has become the cornerstone of lipidomic analysis, enabling the

identification and quantification of thousands of lipid species.[2]

However, the accuracy of quantification in MS-based lipidomics is challenged by variations in

sample extraction efficiency, matrix effects, and instrument response.[4] To overcome these

challenges, stable isotope-labeled (SIL) internal standards are indispensable. These standards

are chemically identical to the analyte of interest but have a higher mass due to the

incorporation of heavy isotopes (e.g., ²H or D, ¹³C, ¹⁵N). When "spiked" into a sample at a

known concentration, they co-elute with the endogenous analyte and experience the same

analytical variations, allowing for precise and accurate quantification through isotope dilution.

Tri[(16-hydroxy)oleoyl]glycerol-d5 is a purpose-built SIL internal standard designed for the

study of specific, hydroxylated triglycerides. Its structure is engineered for stability and clear

mass differentiation, making it an invaluable tool for metabolic research and drug discovery.
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Deconstructing the Chemical Structure
The nomenclature of Tri[(16-hydroxy)oleoyl]glycerol-d5 precisely describes its molecular

architecture. It is a triacylglycerol (TAG), also known as a triglyceride, which consists of a

central glycerol backbone esterified to three fatty acid chains.

A more systematic synonym for this molecule is [1,1,2,3,3-pentadeuterio-2,3-bis[[(Z)-16-

hydroxyoctadec-9-enoyl]oxy]propyl] (Z)-16-hydroxyoctadec-9-enoate.[5] This name provides a

blueprint for its three core components:

The Glycerol-d5 Backbone: The foundation of the molecule is a glycerol scaffold where all

five hydrogen atoms attached to the carbon backbone have been replaced by deuterium (D).

This pentadeuteration occurs at the C1, C2, and C3 positions, providing a stable mass

increase of 5 Daltons (Da) over the natural isotopologue.[6][7] This labeling strategy is

superior to labeling on the fatty acid chains for certain applications, as the glycerol backbone

is less susceptible to metabolic alteration and the deuterium atoms are not prone to

exchange under typical analytical conditions.

The (16-hydroxy)oleoyl Acyl Chains: Each of the three hydroxyl groups of the glycerol-d5

backbone is esterified to a (16-hydroxy)oleoyl fatty acid. Let's break down this chain:

Oleoyl: This signifies an 18-carbon acyl chain (octadecanoyl) with a single double bond.

The "(Z)" and "9" designations indicate that this double bond is located between carbons 9

and 10 and possesses a cis (Z) configuration, which is the most common isomer in nature.

16-hydroxy: A hydroxyl (-OH) group is substituted on the 16th carbon of each 18-carbon

chain. This functional group significantly increases the polarity of the triglyceride and is

characteristic of specific lipids like those found in castor oil (which contains the isomeric

ricinoleic acid).[8]

The resulting molecule is a homotriacylglycerol, as all three acyl chains are identical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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